![molecular formula C27H23N3O3 B051928 Imidazo[1,2-a]pyrazin-3(7h)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-5-methyl-8-(phenylmethyl)- CAS No. 123437-36-5](/img/structure/B51928.png)
Imidazo[1,2-a]pyrazin-3(7h)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-5-methyl-8-(phenylmethyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazo[1,2-a]pyrazin-3(7h)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-5-methyl-8-(phenylmethyl)-, commonly known as IMPP, is a synthetic compound that has been found to exhibit various biochemical and physiological effects. It is a complex molecule and has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
IMPP exerts its effects by modulating various signaling pathways in the cell. It has been found to inhibit the activity of certain enzymes that are involved in the regulation of cell growth and proliferation. It also activates certain receptors that play a role in the immune response and inflammation.
Biochemical and Physiological Effects:
IMPP has been found to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, IMPP has been found to exert neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
IMPP has several advantages for use in laboratory experiments. It is a stable compound and can be easily synthesized in large quantities. It also exhibits low toxicity, making it suitable for use in in vitro and in vivo experiments. However, one of the limitations of IMPP is that it has poor solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of IMPP. One area of research is the development of novel drugs based on the structure of IMPP. Another area of research is the investigation of the mechanisms underlying its anti-cancer and anti-inflammatory effects. Additionally, the potential use of IMPP in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease is an area of ongoing research.
In conclusion, IMPP is a complex molecule that exhibits various biochemical and physiological effects. It has potential therapeutic applications in various diseases and has been extensively studied in the field of medicinal chemistry. Further research is needed to fully understand its mechanisms of action and to develop novel drugs based on its structure.
Synthesis Methods
IMPP can be synthesized by various methods, including the reaction of 4-hydroxybenzaldehyde and 2-amino-3-methylimidazo[1,2-a]pyrazine in the presence of a suitable catalyst. The reaction mixture is then subjected to further purification steps to obtain the final product. Other methods of synthesis involve the use of different starting materials and catalysts.
Scientific Research Applications
IMPP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel drugs.
properties
CAS RN |
123437-36-5 |
---|---|
Molecular Formula |
C27H23N3O3 |
Molecular Weight |
437.5 g/mol |
IUPAC Name |
8-benzyl-6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-5-methylimidazo[1,2-a]pyrazin-3-ol |
InChI |
InChI=1S/C27H23N3O3/c1-17-25(20-9-13-22(32)14-10-20)28-23(15-18-5-3-2-4-6-18)26-29-24(27(33)30(17)26)16-19-7-11-21(31)12-8-19/h2-14,31-33H,15-16H2,1H3 |
InChI Key |
SBCZSROILWMCHU-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=C(NC(=C2N1C(=O)C(=N2)CC3=CC=C(C=C3)O)CC4=CC=CC=C4)C5=CC=C(C=C5)O |
SMILES |
CC1=C(N=C(C2=NC(=C(N12)O)CC3=CC=C(C=C3)O)CC4=CC=CC=C4)C5=CC=C(C=C5)O |
Canonical SMILES |
CC1=C(NC(=C2N1C(=O)C(=N2)CC3=CC=C(C=C3)O)CC4=CC=CC=C4)C5=CC=C(C=C5)O |
synonyms |
Imidazo[1,2-a]pyrazin-3(7H)-one, 6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-5-methyl-8-(phenylmethyl)- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.